Cas no 2228074-52-8 (rac-(1R,2S)-2-(4-methylpentan-2-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(4-methylpentan-2-yl)cyclopentan-1-ol
• CAS No: 2228074-52-8
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6423157
• PubChem ID: 165874966
• Update Time: 2025-06-24

rac-(1R,2S)-2-(4-methylpentan-2-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-methylpentan-2-yl)cyclopentan-1-ol
• EN300-1625088
• 2228074-52-8

• Inchi： 1S/C11H22O/c1-8(2)7-9(3)10-5-4-6-11(10)12/h8-12H,4-7H2,1-3H3/t9?,10-,11+/m0/s1
• InChI Key： CXLHDBAGZJCBOM-QXXIUIOUSA-N
• SMILES： O[C@@H]1CCC[C@H]1C(C)CC(C)C

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(4-methylpentan-2-yl)cyclopentan-1-ol

Introduction to rac-(1R,2S)-2-(4-methylpentan-2-yl)cyclopentan-1-ol (CAS No. 2228074-52-8)

Rac-(1R,2S)-2-(4-methylpentan-2-yl)cyclopentan-1-ol (CAS No. 2228074-52-8) is a chiral compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is a racemic mixture of two enantiomers, (1R,2S) and (1S,2R), which exhibit distinct biological activities and physical properties. The compound's structure consists of a cyclopentane ring substituted with a 4-methylpentan-2-yl group and a hydroxyl group, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of rac-(1R,2S)-2-(4-methylpentan-2-yl)cyclopentan-1-ol has been extensively studied in recent years. One notable method involves the asymmetric hydrogenation of a corresponding ketone using chiral catalysts. This approach not only provides high yields but also allows for the selective production of the desired enantiomer, which is crucial for pharmaceutical applications where enantiomeric purity is essential. The use of chiral catalysts such as rhodium complexes and iridium complexes has been particularly effective in achieving high enantioselectivity.

In the context of pharmaceutical research, rac-(1R,2S)-2-(4-methylpentan-2-yl)cyclopentan-1-ol has shown promise as an intermediate in the synthesis of various bioactive compounds. For instance, it can be used to synthesize anti-inflammatory agents, analgesics, and other therapeutic molecules. The hydroxyl group in the compound can be functionalized through various chemical reactions, such as esterification, etherification, and acylation, to produce derivatives with enhanced biological activity. Recent studies have also explored the use of this compound in the development of prodrugs, which are designed to improve drug delivery and reduce side effects.

The physical properties of rac-(1R,2S)-2-(4-methylpentan-2-yl)cyclopentan-1-ol, including its melting point, boiling point, and solubility in different solvents, have been well-characterized. These properties are crucial for optimizing its use in both laboratory-scale experiments and industrial processes. For example, its solubility in organic solvents such as ethanol and dichloromethane makes it suitable for various synthetic transformations. Additionally, its stability under different conditions is an important factor to consider when designing synthetic routes and storage protocols.

The biological activity of rac-(1R,2S)-2-(4-methylpentan-2-yl)cyclopentan-1-ol has been investigated through in vitro and in vivo studies. In cell-based assays, it has demonstrated significant activity against various targets relevant to human diseases. For instance, it has shown potential as an inhibitor of specific enzymes involved in inflammatory pathways. Furthermore, preliminary animal studies have indicated that this compound may have therapeutic potential in treating conditions such as arthritis and neuropathic pain. However, more extensive clinical trials are needed to fully evaluate its safety and efficacy.

The environmental impact of rac-(1R,2S)-2-(4-methylpentan-2-yl)cyclopentan-1-ol is another important consideration. Like many organic compounds used in pharmaceutical research, it is essential to ensure that its production and disposal do not pose significant risks to the environment or human health. Green chemistry principles are increasingly being applied to the synthesis of this compound to minimize waste generation and reduce the use of hazardous reagents.

In conclusion, rac-(1R,2S)-2-(4-methylpentan-2-yl)cyclopentan-1-ol (CAS No. 2228074-52-8) is a versatile compound with a wide range of applications in organic chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to explore new methods for its synthesis and novel applications in drug development.